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Compound of Interest

Compound Name: 3-Ethylrhodanine

Cat. No.: B1362658

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of 3-Ethylrhodanine, tailored for researchers, scientists, and professionals in drug
development. The following procedures are designed to ensure a safe laboratory environment
and minimize risks associated with this chemical.

Chemical Identifier:

e Name: 3-Ethylrhodanine

e Synonyms: 3-Ethyl-2-thioxo-4-thiazolidinone, N-Ethylrhodanine[1]
e CAS Number: 7648-01-3[2][3][4]

Health Hazard Information

3-Ethylrhodanine is classified as a harmful substance that can cause irritation to the skin,
eyes, and respiratory tract. It may also be harmful if swallowed.[1][5]
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Hazard Statement GHS Classification
H302: Harmful if swallowed Acute toxicity, oral (Category 4)[5][6]
H315: Causes skin irritation Skin corrosion/irritation (Category 2)[5]

Serious eye damage/eye irritation (Category 2A)

[5]

H319: Causes serious eye irritation

) S Specific target organ toxicity, single exposure;
H335: May cause respiratory irritation ) S
Respiratory tract irritation (Category 3)[5]

Physical and Chemical Properties

Property Value

Melting Point 36-40 °C[7]

Boiling Point 128 °C at 4 mmHg[2][3][7]
Density 1.303 g/mL at 25 °C[2][3]
Appearance Orange crystalline powder[1]

Keep refrigerated (Store below 4°C/39°F)[1] in a
Storage
cool, dry area.

Operational Plan: Safe Handling of 3-Ethylrhodanine

A systematic approach is essential when working with 3-Ethylrhodanine. The following
workflow outlines the key steps from preparation to post-handling procedures.
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Workflow for Safe Handling of 3-Ethylrhodanine

Preparation

[ Review Safety Data Sheet (SDS) ]
[Ensure proper ventilation (fume hood)]

(Don Personal Protective Equipment (PPE)]

Handling

Weigh and handle the solid chemical

i

Perform experimental procedures

Post-Handling
Y

Decontaminate work surfaces

[ Properly dispose of waste ]

Remove PPE
[Wash hands thoroughly ]

Click to download full resolution via product page

Safe Handling Workflow
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Step-by-Step Handling Protocol

1. Preparation:

Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS
for 3-Ethylrhodanine.

Engineering Controls: All work with 3-Ethylrhodanine should be conducted in a well-
ventilated area, preferably within a chemical fume hood.[1] Ensure that an eyewash station
and safety shower are readily accessible.[1]

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

o Hand Protection: Wear appropriate chemical-resistant gloves to prevent skin exposure.[1]
o Body Protection: Wear a lab coat or other protective clothing to minimize skin contact.[1]

o Respiratory Protection: If working outside of a fume hood or if dusty conditions are
expected, use a NIOSH-approved respirator.[1]

. Handling:

Weighing and Transfer: Handle 3-Ethylrhodanine as an orange crystalline powder.[1] Avoid
generating dust. Use appropriate tools for transfer.

Experimental Use: Avoid contact with eyes, skin, and clothing.[1] Do not ingest or inhale the
substance.[1]

. Post-Handling:
Decontamination: Clean all work surfaces and equipment thoroughly after use.

Waste Disposal: Collect all waste materials containing 3-Ethylrhodanine in a designated,
properly labeled hazardous waste container.
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» PPE Removal: Remove gloves and other PPE carefully to avoid cross-contamination.

e Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling.

[1]

Emergency Procedures

In Case of Exposure:

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical

attention.[1]

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation
respiration. If breathing is difficult, give oxygen.
Seek medical aid.[1]
Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and give
Ingestion 2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[1]

In Case of a Spill:

e Minor Spill:

o Alert personnel in the immediate area.

o Wearing appropriate PPE, clean up the spill immmediately.[1]
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o Sweep up the solid material, taking care to avoid generating dust, and place it into a
suitable container for disposal.[1]

o Ventilate the area.[1]
e Major Spill:
o Evacuate the area and prevent entry.
o Contact your institution's environmental health and safety department immediately.

Disposal Plan

The disposal of 3-Ethylrhodanine and its containers must be handled as hazardous waste.
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Disposal Plan for 3-Ethylrhodanine

Waste Collection

( Collect all 3-Ethylrhodanine waste )
( Segregate from other chemical waste )
( Place in a labeled, sealed container)

Temporary Storage

(Store in a designated hazardous waste area)

Final Disposal

(Arrange for pickup by certified hazardous waste disposal service)

:

( Complete all necessary waste disposal documentation )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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